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Compound of Interest

Compound Name: 4-Methoxyglucobrassicin

Cat. No.: B122029

An In-depth Technical Guide to 4-Methoxyglucobrassicin For Researchers, Scientists, and
Drug Development Professionals

This guide provides a comprehensive overview of 4-Methoxyglucobrassicin, a naturally
occurring glucosinolate found in cruciferous vegetables. It covers its chemical identity,
biosynthetic and metabolic pathways, and detailed experimental protocols for its study.

Chemical and Physical Data

4-Methoxyglucobrassicin is an indole glucosinolate found in plants of the Brassicaceae
family, such as broccoli and cabbage.[1][2][3] Its chemical information is summarized below.

Table 1: Chemical Identifiers for 4-Methoxyglucobrassicin
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Identifier Value Source(s)
CAS Number 83327-21-3 [L1[2]1[3]14]15]
Molecular Formula C17H22N2010S2 [11[2][41[5]

IUPAC Name

[(2S,3R,4S,5S,6R)-3,4,5-
trihnydroxy-6-
(hydroxymethyl)oxan-2-yl] 2-
(4-methoxy-1H-indol-3-yl)-N-

sulfooxyethanimidothioate

[6]

Synonyms

(4-Methoxy-3-
indolylmethyl)glucosinolate, 4-
Methoxyindol-3-methyl

glucosinolate

[11(2][41[5]

InChl

INChl=1S/C17H22N2010S2/c
1-27-10-4-2-3-9-13(10)8(6-18-
9)5-12(19-29-31(24,25)26)30-
17-16(23)15(22)14(21)11(7-
20)28-17/h2-4,6,11,14-18,20-
23H,5,7H2,1H3,
(H,24,25,26)/t11-,14-,15+,16-,1
7+/m1/sl

[1]141[5]

InChlKey

IIAGSABLXRZUSE-
UFRBAHOGSA-N

(1105161

Canonical SMILES

COC1=CC=CC2=C1C(=CN2)
CC(=NOS(=0)
(=0)0)S[C@H]3--INVALID-
LINK--CO)0)0">C@@HO

[6]

Table 2: Physicochemical Properties of 4-Methoxyglucobrassicin
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Property Value Source(s)
Molecular Weight 478.49 g/mol [1112114]
Monoisotopic Mass 478.07158725 Da [6]

Density (Predicted) 1.77 £ 0.1 g/lcm3 [2]

pKa (Predicted) 12.81 +0.70 [2]

B Soluble in water and polar
Solubility _ [1]
organic solvents.

Appearance Solid [1]

Signaling and Metabolic Pathways

Glucosinolates are synthesized from amino acids and undergo a three-phase biosynthetic
pathway: side-chain elongation, development of the core structure, and secondary side-chain
modifications.[7]

Biosynthesis of 4-Methoxyglucobrassicin

4-Methoxyglucobrassicin is an indolic glucosinolate derived from the amino acid tryptophan.
[8][9] The biosynthesis involves the conversion of Indole-3-yl-methyl glucosinolate
(Glucobrassicin) to 4-Methoxyglucobrassicin. This conversion is catalyzed by the cytochrome
P450 enzyme CYP81F2, which hydroxylates the indole ring at the 4-position, followed by a
methylation step.[10]

CYP81F2 Methyltransferase
Tryptophan Multiple Steps g1 Gy cobrassicin (Hydroxytation) | 4_y droxyglucobrassicin | (Methoxyiation) o BV o)l o

Click to download full resolution via product page

Biosynthesis of 4-Methoxyglucobrassicin from Tryptophan.

Metabolic Degradation
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Upon tissue damage in plants, glucosinolates like 4-Methoxyglucobrassicin are hydrolyzed
by myrosinase enzymes.[11] This reaction cleaves the glucose moiety, leading to an unstable
aglycone that can rearrange to form various bioactive compounds, primarily isothiocyanates.[8]
[11] In the human gut, commensal bacteria such as Bacteroides thetaiotaomicron can also
metabolize glucosinolates, converting them into chemopreventive isothiocyanates.[12]
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4-methoxyindole-3-acetonitrile
(Isothiocyanate)

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

1. Grind Plant Material

:

2. Extract with 70% Methanol
(High Temperature)

:

3. Purify on lon-Exchange Column
(e.g., DEAE-Sephadex)

:

4. Treat with Arylsulfatase

:

5. Elute Desulfoglucosinolates

:

6. Freeze-Dry Eluate

7. Analyze by HPLC-UV/PDA or LC-MS/MS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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